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Compound of Interest

Compound Name: Rebaudioside C

Cat. No.: B8056703

Get Quote

Executive Summary & Substance Profile
Rebaudioside C (Reb C) is a steviol glycoside widely used in sweetener research and

metabolic studies.[1] While generally recognized as safe (GRAS) for consumption, pure

laboratory-grade Reb C requires specific handling to prevent environmental contamination and

physical safety hazards (specifically combustible dust).[1]

Critical Directive: Although Reb C is not classified as a P-listed or U-listed hazardous waste

under US EPA RCRA regulations, it should not be treated as standard office trash. Professional

laboratory standards dictate that it be managed through established chemical waste streams to

maintain chain of custody and environmental stewardship.
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Property Specification Disposal Implication

CAS Number 63550-99-2
Unique identifier for waste

manifests.[1][2]

Physical State White to off-white powder
High potential for static

generation and dust.[1][2]

Solubility
Soluble in water; slightly

soluble in ethanol

Aqueous solutions may be

drain-disposable only with EHS

approval.[1][2]

Combustibility Organic solid

Risk: Finely dispersed powder

can form combustible dust

clouds.[2]

RCRA Status Non-Hazardous (unless mixed)

Can be segregated from

toxic/corrosive waste streams.

[1][2]

Risk Assessment & Safety Causality
Why we take these precautions for a "safe" sweetener:

Combustible Dust Hazard: Like many organic carbohydrates, Reb C in fine powder form can

be explosive if suspended in air near an ignition source.

Protocol: Use a fume hood or powder containment enclosure when weighing quantities

>1.0 g.

Respiratory Irritation: While non-toxic, inhalation of fine particulates causes physical irritation

to the upper respiratory tract.

Protocol: N95 filtering facepiece or standard surgical mask is required during open

handling.

Bio-burden in Plumbing: Pouring concentrated sugar/glycoside solutions down laboratory

drains promotes rapid bacterial growth and biofilm formation in plumbing traps.
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Protocol: Avoid drain disposal for concentrations >10% to prevent infrastructure damage.

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Pure Substance)
Applicable for: Expired reagents, spill cleanup residues, or excess weighing powder.[1][2]

Containerization: Transfer solid Reb C into a dedicated "Non-Hazardous Chemical Waste"

container.

Note: Do not use "Biohazard" bags (red bags) unless the substance is contaminated with

biological agents.

Labeling: Apply a standard waste label.

Constituents: "Rebaudioside C (Solid)"[1][2][3][4]

Hazard Checkbox: Select "None" or "Non-Regulated."[5]

Disposal Path: Hand off to your facility’s waste contractor for incineration.

Reasoning: Incineration is preferred over landfilling to ensure complete thermal

destruction of the organic lattice, preventing any potential accumulation in soil or water

tables.

Scenario B: Liquid Waste (Solvent Mixtures)
Applicable for: HPLC waste, mother liquors (e.g., Methanol, Acetonitrile).[1][2]

CRITICAL: The presence of organic solvents overrides the non-hazardous nature of Reb C.

Segregation: Collect in "Organic Solvent Waste" carboys (e.g., HDPE or glass).

Classification: This is now RCRA Hazardous Waste due to ignitability (D001) or toxicity of the

solvent.

Labeling: List all solvents (e.g., "Acetonitrile 50%, Water 50%, Trace Reb C").
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Scenario C: Aqueous Solutions (Water Only)
Applicable for: Buffer solutions, leftover stock solutions.[1][2]

Dilution: If the concentration is <5% and your local EHS permits, flush with 20x volume of

water down a sanitary sewer.

Preferred Method: If concentration is high (>5%) or local regulations are strict, consolidate

into a "Non-Hazardous Liquid Waste" container.

Visual Decision Workflow
The following diagram illustrates the logical decision tree for disposing of Rebaudioside C
based on its physical state and solvent matrix.
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Start: Rebaudioside C Waste

Determine Physical State

Solid (Powder) Liquid (Solution)

Container: High-Density Polyethylene (HDPE)
Label: 'Non-Hazardous Solid'

Disposal: Commercial Incineration
(Recommended)

Contains Organic Solvents?
(Methanol, ACN, DMSO)

RCRA HAZARDOUS WASTE
(Ignitable/Toxic)

Yes

Concentration > 5%?

No (Water only)

Container: Solvent Waste Carboy
Label: List all solvents + Reb C

Container: Non-Hazardous Liquid
Label: 'Aqueous Reb C'

High Conc (>5%)

Sanitary Sewer
(Requires 20x Dilution + EHS Approval)

Low Conc (<5%)

Click to download full resolution via product page

Figure 1: Decision logic for Rebaudioside C waste streams.[1][2] Note that solvent

contamination triggers hazardous waste protocols immediately.[2]

Spill Management Protocol
In the event of a laboratory spill (powder):

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8056703/docs?utm_src=pdf-body-img#rebaudioside-c-laboratory-disposal-handling-protocol
https://www.benchchem.com/product/b8056703/docs?utm_src=pdf-body#rebaudioside-c-laboratory-disposal-handling-protocol
https://pubchem.ncbi.nlm.nih.gov/compound/60208888
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8056703?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE: Don safety glasses and N95 mask to prevent inhalation of dust cloud.

Dry Clean-up (Priority): Do not wet the powder initially.[1] Wetting Reb C creates a sticky,

syrup-like residue that is difficult to remove.[1]

Action: Use a brush and dustpan or a HEPA-filtered vacuum for the bulk powder.[1]

Wet Finish: Once bulk powder is removed, wipe the surface with warm water and mild

detergent.

Disposal: Place spill debris (paper towels, collected powder) into the "Non-Hazardous Solid

Waste" container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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